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Compound of Interest

Compound Name:
2-Methyl-1-nitro-4-

phenoxybenzene

Cat. No.: B055462 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
2-Methyl-1-nitro-4-phenoxybenzene is an aromatic compound with a molecular formula of

C₁₃H₁₁NO₃ and a molecular weight of approximately 229.23 g/mol .[1] Its structure, featuring a

nitro group and a phenoxy ether linkage, makes it a molecule of interest in various chemical

and pharmaceutical research areas. The nitroaromatic moiety is a common functional group in

explosives and some pharmaceutical intermediates, while the phenoxybenzene core is present

in numerous bioactive compounds. Accurate and reliable analytical methods are crucial for its

identification, quantification, and structural elucidation in complex matrices.

This application note provides a comprehensive guide to the mass spectrometric analysis of 2-
Methyl-1-nitro-4-phenoxybenzene. We will explore two primary analytical approaches: Gas

Chromatography-Mass Spectrometry (GC-MS) for volatile analysis and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for high-sensitivity and specificity

analysis in liquid samples. The protocols detailed herein are designed to be robust and

adaptable, providing a solid foundation for researchers.

Physicochemical Properties of 2-Methyl-1-nitro-4-
phenoxybenzene
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A summary of the key physicochemical properties of the target analyte is presented in the table

below. This information is vital for method development, particularly in selecting appropriate

solvents and chromatographic conditions.

Property Value Source

Molecular Formula C₁₃H₁₁NO₃ PubChem[1]

Molecular Weight 229.23 g/mol PubChem[1]

Exact Mass 229.0739 Da PubChem[1]

XLogP3 3.9 Echemi[2]

Analytical Workflow Overview
The successful mass spectrometric analysis of 2-Methyl-1-nitro-4-phenoxybenzene hinges

on a systematic workflow. The diagram below illustrates the key stages, from sample

acquisition to data interpretation.
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Sample Preparation

Mass Spectrometry Analysis

Data Processing & Interpretation

Initial Sample (e.g., reaction mixture, environmental matrix)

Extraction (LLE or SPE)

Solvent Evaporation & Reconstitution

Chromatographic Separation (GC or LC)

Ionization (EI or ESI)

Mass Analysis (Quadrupole, TOF, etc.)

Detection

Data Acquisition

Data Processing (Peak Integration, etc.)

Structural Elucidation & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Methyl-4-nitro-1-phenoxybenzene | C13H11NO3 | CID 18616691 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. echemi.com [echemi.com]

To cite this document: BenchChem. [Application Note: Mass Spectrometry Analysis of 2-
Methyl-1-nitro-4-phenoxybenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b055462#mass-spectrometry-analysis-of-2-methyl-1-
nitro-4-phenoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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